Cas no 168253-02-9 (1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI))

• Product Name: 1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI)
• CAS No: 168253-02-9
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 111083
• PubChem ID: 45081356
• Update Time: 2025-04-18

1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI)
• (2S)-2-methylpiperidine-1-carbonyl chloride
• 1-Piperidinecarbonyl chloride, 2-methyl-, (S)- (9CI)
• DTXSID70664537
• QMIKDOBDKNYLGB-LURJTMIESA-N
• SCHEMBL15008286
• (S)-2-Methyl-piperidine-1-carbonyl chloride
• (5)-2-Methyl-piperidine-1-carbonyl chloride
• 168253-02-9

• Inchi： 1S/C7H12ClNO/c1-6-4-2-3-5-9(6)7(8)10/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： QMIKDOBDKNYLGB-LURJTMIESA-N
• SMILES： ClC(N1CCCC[C@@H]1C)=O

Computed Properties

• Exact Mass: 161.06086
• Monoisotopic Mass: 161.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines